C-(5-(3-fluorophenoxy)thiophen-2-yl)methylamine

• Molecular Formula: C11H10FNOS
• Molecular Weight: 223.27 g/mol
• IUPAC Name: [5-(3-fluorophenoxy)thiophen-2-yl]methanamine
• InChI: InChI=1S/C11H10FNOS/c12-8-2-1-3-9(6-8)14-11-5-4-10(7-13)15-11/h1-6H,7,13H2
• InChI Key: LYVJDMXEHLTHTH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)OC2=CC=C(S2)CN

Description

C-(5-(3-fluorophenoxy)thiophen-2-yl)methylamine is a useful research compound. Its molecular formula is C11H10FNOS and its molecular weight is 223.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-(3-fluorophenoxy)thiophene-2-carbonitrile described in Preparation Example 22 (670 mg, 3 mmol) in tetrahydrofuran (30 mL) was added lithium aluminum hydride (460 mg, 12 mmol), and the solution was stirred at room temperature for 16 hours. Water and ethyl acetate were added to the reaction solution, which was then partitioned, the organic layer was filtered with NH silica gel, the filtrate was evaporated in vacuo, and the title compound (570 mg, 2.42 mmol, 80.7%) was obtained as a brown oil.